Cas no 1707374-47-7 (2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine)
2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine
- 1H-Pyrazol-5-amine, 1-ethyl-4-[2-(1-methyl-1H-pyrazol-4-yl)ethynyl]-
-
- Inchi: 1S/C11H13N5/c1-3-16-11(12)10(7-14-16)5-4-9-6-13-15(2)8-9/h6-8H,3,12H2,1-2H3
- InChI Key: OWDAXGDCNALJJF-UHFFFAOYSA-N
- SMILES: N1(CC)C(N)=C(C#CC2=CN(C)N=C2)C=N1
2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM508722-1g |
1-Ethyl-4-((1-methyl-1H-pyrazol-4-yl)ethynyl)-1H-pyrazol-5-amine |
1707374-47-7 | 97% | 1g |
$1250 | 2022-06-12 |
2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine
Introduction to 2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine (CAS No. 1707374-47-7) and Its Emerging Applications in Chemical Biology
The compound 2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine, identified by the CAS number 1707374-47-7, represents a novel heterocyclic molecule with significant potential in the field of chemical biology and drug discovery. Its unique structural framework, featuring multiple nitrogen-containing rings and functional groups, positions it as a promising candidate for further exploration in medicinal chemistry and biological research.
At the core of this compound's structure lies a triazole-based scaffold, which is well-documented for its versatility in pharmaceutical applications. The presence of ethyl and ethynyl substituents introduces additional reactivity, enabling diverse chemical modifications that can fine-tune its biological activity. Specifically, the 1-methyl-1H-pyrazol-4-ylethynyl moiety contributes to the molecule's ability to interact with biological targets, making it an attractive scaffold for developing novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how such compounds interact with biological systems. The 2H-pyrazol-3-ylamine component suggests potential binding affinities with enzymes and receptors, which are critical for drug efficacy. Researchers have leveraged these insights to design derivatives with improved pharmacokinetic profiles, addressing key challenges in drug development.
In the realm of medicinal chemistry, the synthesis of this compound has been refined through state-of-the-art methodologies, including transition-metal-catalyzed coupling reactions. These techniques allow for precise functionalization of the pyrazole ring system, enabling the creation of libraries of analogs for high-throughput screening. Such approaches have accelerated the discovery process, leading to promising candidates for treating various diseases.
One of the most compelling aspects of 2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine is its potential in modulating inflammatory pathways. Emerging research indicates that pyrazole derivatives can influence key signaling molecules involved in immune responses. By targeting these pathways, the compound may offer therapeutic benefits in conditions such as autoimmune disorders and chronic inflammation. Preliminary in vitro studies have demonstrated its ability to modulate cytokine production, suggesting a role in immunomodulatory therapies.
The compound's structural features also make it a valuable tool for studying protein-protein interactions. The pyrazole ring system can serve as a scaffold for designing probes that bind to specific protein targets. This capability is particularly useful in elucidating mechanisms of disease and identifying novel drug targets. Additionally, its photoaffinity labeling properties have been explored, offering insights into protein structure-function relationships.
Another area of interest is the application of 2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine in anticancer research. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The compound's ability to disrupt aberrant signaling pathways has led to investigations into its potential as an anticancer agent. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models.
The synthesis and characterization of this compound have been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed structural information, confirming the identity and purity of the compound. Furthermore, computational studies have helped predict its bioactivity and optimize its structure for better pharmacological properties.
In conclusion, 2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine (CAS No. 1707374-47-7) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing innovative therapies for human health.
1707374-47-7 (2-Ethyl-4-(1-methyl-1H-pyrazol-4-ylethynyl)-2H-pyrazol-3-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)